Cas no 2138212-84-5 (2-{[(benzyloxy)carbonyl]amino}-1H-1,3-benzodiazole-4-carboxylic acid)

• Product Name: 2-{[(benzyloxy)carbonyl]amino}-1H-1,3-benzodiazole-4-carboxylic acid
• CAS No: 2138212-84-5
• MF: C₁₆H₁₃N₃O₄
• MW: 311.292123556137
• CID: 6394797
• PubChem ID: 165872649
• Update Time: 2025-05-21

2-{[(benzyloxy)carbonyl]amino}-1H-1,3-benzodiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138212-84-5
• 2-{[(benzyloxy)carbonyl]amino}-1H-1,3-benzodiazole-4-carboxylic acid
• EN300-767514

• Inchi： 1S/C16H13N3O4/c20-14(21)11-7-4-8-12-13(11)18-15(17-12)19-16(22)23-9-10-5-2-1-3-6-10/h1-8H,9H2,(H,20,21)(H2,17,18,19,22)
• InChI Key： PTSCGDIPWQVPKZ-UHFFFAOYSA-N
• SMILES： O(C(NC1=NC2C(C(=O)O)=CC=CC=2N1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 311.09060590g/mol
• Monoisotopic Mass: 311.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 104Ų

Additional information on 2-{[(benzyloxy)carbonyl]amino}-1H-1,3-benzodiazole-4-carboxylic acid

Comprehensive Overview of 2-{[(benzyloxy)carbonyl]amino}-1H-1,3-benzodiazole-4-carboxylic acid (CAS No. 2138212-84-5)

2-{[(benzyloxy)carbonyl]amino}-1H-1,3-benzodiazole-4-carboxylic acid (CAS No. 2138212-84-5) is a structurally unique heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This benzodiazole derivative features a carboxylic acid moiety and a benzyloxycarbonyl (Cbz) protecting group, making it a versatile intermediate in organic synthesis. Its molecular framework is particularly valuable for designing enzyme inhibitors, peptidomimetics, and bioactive scaffolds, aligning with current trends in drug discovery and medicinal chemistry.

The compound’s CAS No. 2138212-84-5 ensures precise identification in regulatory and commercial contexts, critical for researchers sourcing high-purity chemicals. Recent interest in benzodiazole-based compounds stems from their applications in targeting kinase inhibitors and GPCR modulators, areas dominating cancer therapy and neurological disorder research. Users frequently search for terms like "benzodiazole synthesis," "Cbz-protected amino acids," or "carboxylic acid derivatives in drug design," reflecting its relevance in academia and industry.

From a synthetic perspective, the benzyloxycarbonyl (Cbz) group in 2-{[(benzyloxy)carbonyl]amino}-1H-1,3-benzodiazole-4-carboxylic acid offers reversible amine protection, a feature exploited in peptide coupling strategies. This aligns with the growing demand for green chemistry and atom-efficient methodologies, as researchers seek sustainable alternatives to traditional protecting groups. The compound’s carboxylic acid functionality further enables conjugation with amines or alcohols, facilitating the construction of hybrid molecules—a hot topic in combinatorial chemistry.

Analytical characterization of CAS No. 2138212-84-5 typically involves HPLC, NMR, and mass spectrometry, ensuring compliance with Good Laboratory Practice (GLP). These protocols address common user queries such as "how to purify benzodiazole derivatives" or "spectroscopic data interpretation." Moreover, the compound’s stability under physiological conditions makes it a candidate for prodrug development, a trending approach to enhance drug bioavailability.

In conclusion, 2-{[(benzyloxy)carbonyl]amino}-1H-1,3-benzodiazole-4-carboxylic acid exemplifies the intersection of structural complexity and functional adaptability. Its utility spans targeted drug delivery, bioconjugation, and high-throughput screening, resonating with contemporary research priorities. As the scientific community increasingly explores multifunctional building blocks, this compound’s role is poised to expand, driven by innovations in precision medicine and biocatalysis.